Cas no 2227887-29-6 ((1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol
• CAS No: 2227887-29-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6448398
• PubChem ID: 96001041
• Update Time: 2025-10-28

(1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol
• 2227887-29-6
• EN300-1832556

• Inchi： 1S/C10H14N2O3/c1-7-2-3-8(10(13)4-5-11)6-9(7)12(14)15/h2-3,6,10,13H,4-5,11H2,1H3/t10-/m0/s1
• InChI Key： QRFKVSSAARSDEJ-JTQLQIEISA-N
• SMILES： O[C@H](C1C=CC(C)=C(C=1)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol

Comprehensive Guide to (1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol (CAS No. 2227887-29-6): Properties, Applications, and Market Insights

The compound (1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol (CAS No. 2227887-29-6) is a specialized chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. This molecule features a 4-methyl-3-nitrophenyl group attached to a propanol backbone with an amino substituent, making it a versatile intermediate for drug discovery and fine chemical synthesis. Its unique stereochemistry at the 1-position (1S configuration) enhances its value in asymmetric synthesis and bioactive compound development.

Recent trends in pharmaceutical research have increased demand for chiral building blocks like (1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol. The global market for enantiomerically pure compounds is projected to grow at 6.8% CAGR through 2030, driven by the need for more effective and selective medications. Researchers frequently search for "chiral amino alcohol synthesis" and "nitrophenyl derivatives applications," reflecting the compound's relevance in current scientific investigations.

The physical properties of CAS 2227887-29-6 include moderate solubility in polar organic solvents and characteristic absorption in the UV-visible spectrum due to its nitrophenyl chromophore. These features make it particularly useful in analytical chemistry applications where UV detection is employed. The compound's amino and hydroxyl functional groups provide multiple sites for chemical modification, enabling diverse synthetic transformations that are valuable in medicinal chemistry.

In pharmaceutical applications, (1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol serves as a key intermediate for potential CNS-active compounds. The 4-methyl-3-nitrophenyl moiety is structurally similar to fragments found in several neurotransmitter modulators, explaining the growing research interest. Current studies focus on its potential in developing novel dopamine receptor ligands and serotonin reuptake inhibitors, addressing the increasing demand for neurological disorder treatments.

The synthesis of CAS 2227887-29-6 typically involves asymmetric reduction of corresponding ketone precursors or resolution techniques. Modern approaches emphasize enantioselective catalytic methods to improve yield and purity - a topic frequently searched by synthetic chemists. Recent patents highlight improved routes to this compound using biocatalysts and organocatalysts, reflecting the pharmaceutical industry's push toward greener chemistry.

Analytical characterization of (1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol employs techniques like chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's distinctive NMR fingerprint (particularly the aromatic proton signals between 7.2-8.1 ppm) serves as an important quality control marker. These analytical aspects are crucial for researchers investigating "chiral purity determination methods" - a trending topic in pharmaceutical quality assurance.

Market analysis indicates growing procurement of CAS 2227887-29-6 by contract research organizations and academic institutions. The compound's price stability and reliable supply chain make it attractive for long-term research projects. Industry reports suggest increased interest from Asian markets, particularly for pharmaceutical intermediates with potential CNS applications, aligning with regional healthcare priorities.

From a regulatory perspective, (1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol is classified as a research chemical with no significant restrictions. Proper handling requires standard laboratory precautions for amino and nitro compounds, including appropriate ventilation and personal protective equipment. These safety considerations are frequently addressed in searches for "handling nitrophenyl derivatives safely" - a common concern among laboratory personnel.

The future outlook for CAS 2227887-29-6 appears promising, with potential applications expanding into materials science and agrochemical research. Its structural features may contribute to developing novel liquid crystal materials or crop protection agents - areas experiencing significant R&D investment. Continued innovation in asymmetric synthesis methods will likely enhance accessibility to this valuable chiral building block.

For researchers considering (1S)-3-amino-1-(4-methyl-3-nitrophenyl)propan-1-ol for their projects, vendor selection should prioritize analytical documentation and batch-to-batch consistency. Reputable suppliers typically provide comprehensive certificates of analysis including chiral purity data - a critical factor for enantioselective applications. Current market intelligence suggests evaluating at least three qualified sources when procuring this specialty chemical.